Calcein UltraBlue™ (sodium salt)
Description
Calcein UltraBlue™ is a membrane-impermeant fluorescent dye. It is a rich blue-emitting variant of the green fluorophore calcein, which has been entrapped in liposomes and similar vesicles for studying membrane characteristics. Calcein UltraBlue™ displays excitation/emission maxima of 360/445 nm.
Scientific Research Applications
1. Use in Angiography Studies
Calcein UltraBlue™ (sodium salt) shows potential in angiography studies. Oncel, Khoobehi, and Peyman (1990) noted that Calcein, when injected intravenously, shares characteristics with sodium fluorescein but offers advantages due to its longer presence in the circulatory system. This property makes it useful for experimental and clinical angiography of the fundus (Oncel, M., Khoobehi, B., & Peyman, G., 1990).
2. Investigating Skin Permeation and Transdermal Absorption
Calcein UltraBlue™ has been employed in studying the permeability and pharmacokinetics of ultradeformable vesicles. Bahia et al. (2010) utilized calcein as a hydrophilic fluorescent marker to examine the permeabilizing effects of natural phosphatidylcholine and sodium cholate in vesicles. Their research provides insights into the transdermal absorption of substances using deformable vesicles (Bahia, A., et al., 2010).
3. Assessing Reactive Oxygen Species Generation in Mitochondrial Studies
Calcein UltraBlue™ has been found to be a strong photosensitizer, primarily involving the generation of reactive oxygen species (ROS), which is relevant in studies of mitochondrial function and cell viability. Beghetto et al. (2000) investigated the photooxidation properties of calcein and its implications for confocal microscopy studies of cells, particularly its impact on mitochondrial permeability transition pores (Beghetto, C., et al., 2000).
4. Use in Fluorophotometry for Blood-Retinal Barrier Studies
Calcein UltraBlue™ has been used in vitreous fluorophotometry to study the blood-retinal barrier in diabetic rats. Golshani et al. (1994) demonstrated that calcein circulates longer and at higher levels than sodium fluorescein, making it more suitable for studies on the integrity of the blood-retinal barrier (Golshani, M., et al., 1994).
5. In Vivo Marking of Aquatic Organisms
Calcein UltraBlue™ is also used in marking aquatic organisms. Bernhard et al. (2004) described its application in fluorescently labeling foraminiferal calcite. They found calcein to be non-lethal and effective for marking, with fluorescence retained through fixation and air drying, making it useful for ecological studies and paleoceanographic research (Bernhard, J., et al., 2004).
Properties
Molecular Weight |
566.4 |
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Origin of Product |
United States |
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